N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-ethoxybenzamide

• IUPAC Name: N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-ethoxybenzamide
• InChI: InChI=1S/C19H19N3O3/c1-4-24-15-9-7-14(8-10-15)17(23)20-19-22-21-18(25-19)16-11-12(2)5-6-13(16)3/h5-11H,4H2,1-3H3,(H,20,22,23)
• InChI Key: VEGPSRIKSOKVIS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=C(C=CC(=C3)C)C
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

The compound is a derivative of acetamide. Acetamide derivatives are known to have various applications in scientific research.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through reactions involving arylamine compounds.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve interactions with a wide range of proteins, including enzymes, receptors, and transporters.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds include a specific molecular weight and formula. They may also have specific melting and boiling points.

Scientific Research Applications

Antimicrobial Activity

. Specifically, these derivatives demonstrated excellent activity against methicillin and tedizolid/linezolid-resistant Staphylococcus aureus (S. aureus) strains. Additionally, they exhibited favorable activity against vancomycin-resistant Enterococcus faecium. These findings highlight the potential of this compound in combating antibiotic-resistant bacteria.

Antifungal Properties

Certain derivatives of N-2,5-dimethylphenylthioureido acid also displayed broad-spectrum antifungal activity. For instance:

• .

Heterocycle Synthesis

N,N-dialkyl amides, including compounds like N-2,5-dimethylphenylthioureido acid , serve as versatile synthons for heterocycle synthesis. . These reactions can lead to the formation of diverse heterocyclic structures.

Pyridone Derivatives

The reaction of N-(2,3- and 3,5-dimethylphenyl)-α-methyl-β-alanines with ethyl acetoacetate yielded 1-(2,3- or 3,5-dimethylphenyl)-2,5-dimethyl-1,4,5,6-tetrahydro-4(1H)pyridones . .

Molecular Methods in Antibiotics Discovery

Given the growing antimicrobial resistance crisis, novel compounds like N-2,5-dimethylphenylthioureido acid derivatives are essential for combating drug-resistant pathogens. .

Mechanism of Action

The mechanism of action of similar compounds is not well understood, but they are believed to work by binding to specific proteins and altering their function.

Safety and Hazards

Safety data sheets for similar compounds suggest that they may be harmful if swallowed and may cause genetic defects. They also provide specific firefighting measures and first aid measures.

Future Directions

Research on similar compounds is ongoing, with potential future directions including its use in drug discovery, the investigation of its role in various biological processes, and the development of new methods for synthesizing and purifying the compounds.